![molecular formula C19H20N4O B278795 N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide](/img/structure/B278795.png)
N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide
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Overview
Description
N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as EPM-1, is a chemical compound that has been studied for its potential use in scientific research. It is a pyrazole derivative that has shown promising results in various studies, making it a subject of interest for researchers in different fields.
Mechanism of Action
The mechanism of action of N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and neurological disorders. It has also been shown to have antioxidant and anti-inflammatory properties, which could make it useful in the treatment of other diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which requires skilled chemists and specialized equipment.
Future Directions
There are several future directions for research on N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. One area of research is the development of more efficient synthesis methods that could make it easier and more cost-effective to produce. Another area of research is the investigation of its potential use in the treatment of other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide involves several steps, including the condensation of 2-ethyl-6-methylphenyl hydrazine with 2-pyridinecarboxaldehyde, followed by cyclization with methyl acetoacetate. The resulting compound is then subjected to further reactions to obtain the final product. The synthesis of this compound is a complex process that requires skilled chemists and specialized equipment.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been studied for its potential use in various scientific research applications. One of the most promising areas of research is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has anti-tumor effects in several types of cancer cells, including breast, lung, and colon cancer. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C19H20N4O |
---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide |
InChI |
InChI=1S/C19H20N4O/c1-4-15-9-7-8-13(2)18(15)22-19(24)16-12-21-23(14(16)3)17-10-5-6-11-20-17/h5-12H,4H2,1-3H3,(H,22,24) |
InChI Key |
ZZQCNUYXQMCPJJ-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC(=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=N3)C)C |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=N3)C)C |
Origin of Product |
United States |
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